Cas no 86236-77-3 (1,3-Dibenzyl-5-cyanohexahydropyrimidine)

• Product Name: 1,3-Dibenzyl-5-cyanohexahydropyrimidine
• CAS No: 86236-77-3
• MF: C₁₉H₂₁N₃
• MW: 291.390144109726
• CID: 90940
• PubChem ID: 2806026
• Update Time: 2025-04-18

1,3-Dibenzyl-5-cyanohexahydropyrimidine Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibenzyl-5-cyanohexahydropyrimidine
• 1,3-dibenzyl-1,3-diazinane-5-carbonitrile
• 1,3-bisbenzyl-1,3-diazaperhydroine-5-carbonitrile
• 1,3-dibenzylhexahydropyrimidine-5-carbonitrile
• 5-cyano-1,3-dibenzylhexahydropyrimidine
• HMS550N01
• NS00016362
• MLS000851354
• SBB058033
• CCG-51835
• SR-01000641113-1
• DTXSID40384472
• 86236-77-3
• CS-0363750
• FT-0606620
• Maybridge1_003279
• AS-76477
• HMS2776J19
• CHEMBL1566693
• SMR000457797
• AKOS024348898

• MDL： MFCD00051959
• Inchi： 1S/C19H21N3/c20-11-19-14-21(12-17-7-3-1-4-8-17)16-22(15-19)13-18-9-5-2-6-10-18/h1-10,19H,12-16H2
• InChI Key： PSDQOOQJPHTEIA-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CN(CC2C=CC=CC=2)CC(C#N)C1
• BRN： 5572924

Computed Properties

• Exact Mass: 291.17400
• Monoisotopic Mass: 291.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9

Experimental Properties

• Color/Form: White solid
• Density: No data available
• Melting Point: 82-84°C
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.624
• PSA: 30.27000
• LogP: 2.97748
• Vapor Pressure: No data available
• Solubility: Not determined

1,3-Dibenzyl-5-cyanohexahydropyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 22
• Safety Instruction： S22-S36/37
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22
• HazardClass：6.1
• PackingGroup：III